Cas no 192701-73-8 (methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate
• CAS No: 192701-73-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD04605972
• CID: 823740
• PubChem ID: 2060300
• Update Time: 2025-08-05

methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(p-tolyl)-1H-pyrazole-5-carboxylate
• methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate
• Methyl 3-p-tolyl-1H-pyrazole-5-carboxylate
• Methyl 5-(p-tolyl)-1H-pyrazole-3-carboxylate
• METHYL-3-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• 5-p-Tolyl-1H-pyrazole-3-carboxylic acid methyl ester
• AC1M10HW
• F2130-0118
• methyl 5-(4-methylphenyl)-1H-pyrazole-3-carboxylate
• methyl 5-(4-methylphenyl)pyrazole-3-carboxylate
• methyl 5-p-tolyl-1H-pyrazole-3-carboxylate
• SBB009491
• SureCN3450312
• Methyl 3-(p-tolyl)
• -1H-pyrazole-5-carboxylate
• BAS 06491663
• MLS000708832
• cid_2060300
• BDBM45834
• QQBASWCUEOBWNQ-UHFFFAOYS
• DTXSID00366158
• EN300-229523
• Methyl3-(p-tolyl)-1H-pyrazole-5-carboxylate
• STK312551
• CS-0118410
• HMS2622M11
• BBL038783
• C73668
• QQBASWCUEOBWNQ-UHFFFAOYSA-N
• 3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid methyl ester
• 192701-73-8
• DS-4866
• SMR000289399
• Methyl 3-p-tolyl-1H-pyrazole-5-carboxylate, AldrichCPR
• CHEMBL1378259
• 5-p-tolyl-1 h-pyrazole-3-carboxylic acid methyl ester
• Z56919771
• MFCD04605972
• HMS1616J09
• AKOS000309873
• MLS-0091990.0001
• AKOS000112494
• AT-057/41813240
• SCHEMBL3450312
• DB-065793
• 3-(p-tolyl)-1H-pyrazole-5-carboxylic acid methyl ester

• MDL： MFCD04605972
• Inchi： 1S/C12H12N2O2/c1-8-3-5-9(6-4-8)10-7-11(14-13-10)12(15)16-2/h3-7H,1-2H3,(H,13,14)
• InChI Key： QQBASWCUEOBWNQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=CC(C)=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 426.1°C at 760 mmHg
• PSA: 54.98

methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport

Additional information on methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate

Methyl 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylate: A Comprehensive Overview

Methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate, with the CAS number 192701-73-8, is a significant compound in the field of organic chemistry, particularly within the realm of pyrazole derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrazole ring substituted with a methyl group at position 3 and a methyl ester group at position 5, along with a 4-methylphenyl substituent. These structural features contribute to its versatility and reactivity in chemical reactions.

The synthesis of methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate typically involves multi-step processes that leverage the reactivity of pyrazole derivatives. Recent studies have highlighted innovative methods for synthesizing this compound, including the use of microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its potential applications.

One of the most promising areas of research involving methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate is its application in agrochemicals. This compound has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Recent findings from field trials suggest that it exhibits selective activity against certain weeds without adversely affecting crop plants, making it a candidate for sustainable agricultural practices.

In the pharmaceutical industry, methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate has shown potential as a lead compound for drug development. Its structural flexibility allows for modifications that could target specific biological pathways, such as those involved in inflammation or cancer. Researchers have explored its ability to modulate protein kinases, which are critical in cellular signaling processes. Preliminary results indicate that this compound may possess anti-inflammatory and anticancer properties, warranting further investigation.

Another emerging application of this compound is in materials science, where it has been studied as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The pyrazole moiety in the molecule provides coordination sites for metal ions, enabling the formation of stable and functional materials. Recent studies have demonstrated its utility in creating MOFs with high surface area and porosity, which could be used in gas storage and catalysis.

The environmental impact of methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity to aquatic organisms under controlled laboratory conditions. While initial data suggest that it is not highly toxic to non-target species, further studies are required to assess its long-term effects on ecosystems.

In conclusion, methyl 3-(4-methylphenyl)-1H-pyrazole-5-carboxylate (CAS No. 192701-73-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for ongoing research aimed at uncovering new functionalities and optimizing its use in practical applications. As advancements in synthetic methods and application studies continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial development.